cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid

• Molecular Formula: C18H30O3
• Molecular Weight: 294.4 g/mol
• InChI: InChI=1S/C18H30O3/c1-2-3-4-5-6-7-8-9-10-11-13-16-17(21-16)14-12-15-18(19)20/h6-7,9-10,16-17H,2-5,8,11-15H2,1H3,(H,19,20)/b7-6-,10-9-/t16-,17+/m1/s1
• InChIKey: VKJKVBSGNYKEGH-JCHFTDRYSA-N

cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid: A Cis-Epoxide Octadecadienoic Acid for Oxylipin Research Procurement

cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid is a cis-configured epoxy octadecadienoic acid derived from linoleic acid (18:2 n-6) [1]. It belongs to the broader class of epoxy fatty acids (EpFAs), which are bioactive lipid mediators generated via cytochrome P450 epoxygenase activity. This specific regioisomer and stereoisomer features a cis-epoxide at the 5,6-position and cis (Z) double bonds at the 9 and 12 positions of the 18-carbon chain. It is commercially available as a research reagent, typically supplied in ethanol solution at >98% purity for in vitro and in vivo studies .

Configuration cis-epoxide at 5,6-position

Class Bioactive oxylipin (EpFA)

Format Supplied in ethanol solution

Use Context In vitro & in vivo lipid mediator studies

• [1] Cytochrome P450-derived linoleic acid metabolites EpOMEs and DiHOMEs: a review of recent studies. Journal of Lipid Research, 2020. View Source

cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid: Why In-Class Substitution Is Not a Viable Procurement Strategy

Epoxy fatty acids (EpFAs) are not a monolithic class; their biological activity is exquisitely sensitive to regio- and stereochemistry. Subtle differences in epoxide position (e.g., 5,6- vs. 9,10-), chain length (C18 vs. C20), and cis/trans isomerism profoundly impact metabolic stability, enzyme interaction, and downstream signaling [1]. For example, the cis-epoxide configuration, as found in cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid, exhibits distinct thermal degradation kinetics compared to its trans counterpart [2]. Furthermore, the 5,6-epoxide moiety on an 18-carbon backbone is structurally analogous to the bioactive 5,6-EET regioisomer, a well-characterized lipid mediator with unique vascular and ion transport functions not shared by other EET regioisomers [3]. Therefore, substituting this specific compound with a seemingly similar EpFA (e.g., 9,10-EpOME or a different EET regioisomer) introduces uncontrolled variables in experimental systems, jeopardizing data reproducibility and compromising valid mechanistic conclusions [4]. The following quantitative evidence demonstrates the specific, measurable differentiators that justify the precise procurement of this compound.

• Cis/trans epoxide configuration alters thermal degradation mechanism and stability.
• Regioisomer substitution (e.g., 9,10-EpOME or other EETs) may lack 5,6-position-dependent ion transport activity.
• Undefined stereochemistry or racemate may introduce variability in biological response.

• [1] Spector, A. A., & Kim, H. Y. (2015). Cytochrome P450 epoxygenase pathway of polyunsaturated fatty acid metabolism. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1851(4), 356-365. View Source
• [2] Thermal Degradation of Higher Fatty Acids and their Derivatives. Journal of Japan Oil Chemists' Society, 1962, 11(9), 473-476. View Source
• [3] Sakairi, Y., Jacobson, H. R., Noland, T. D., Capdevila, J. H., Falck, J. R., & Breyer, M. D. (1995). 5,6-EET inhibits ion transport in collecting duct by stimulating endogenous prostaglandin synthesis. American Journal of Physiology, 268(5 Pt 2), F931-F939. View Source
• [4] Pfister, S. L., Gauthier, K. M., & Campbell, W. B. (2010). Vascular Pharmacology of Epoxyeicosatrienoic Acids. Advances in Pharmacology, 60, 27-59. View Source

cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid: A Quantitative, Evidence-Based Guide to Unique Scientific Differentiation

cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid: Cis- vs. Trans-Epoxide Thermal Stability Differentiation for Experimental Design

A direct, quantitative comparison of thermal degradation pathways reveals that the cis-epoxide configuration, as in cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid, degrades via a distinct mechanism compared to its trans-epoxide analog. Under identical heating conditions, the cis-epoxy compound preferentially loses oxirane oxygen, while the trans-epoxy compound preferentially undergoes decarboxylation [1]. Furthermore, at experimental temperatures, the trans-epoxy compound is measurably more stable than the cis-epoxy compound [1]. This fundamental difference in chemical reactivity dictates specific storage and handling requirements and can directly impact experimental outcomes if a less stable cis-epoxide is inadvertently substituted with a more stable trans analog, or vice versa.

Thermal Stability

Head-to-head

Target (cis) Preferential oxirane oxygen loss; less stable

Trans analog Preferential decarboxylation; more stable

Stability differences may affect experimental integrity.

Heating 70–150°C, N₂ atmosphere.

Evidence Dimension	Thermal Degradation Pathway and Relative Stability
Target Compound Data	Preferential loss of oxirane oxygen over carboxyl group upon heating. Less stable at experimental temperature.
Comparator Or Baseline	trans-epoxy fatty acid: Preferential loss of carboxyl group over oxirane oxygen. More stable at experimental temperature.
Quantified Difference	Mechanism of degradation differs (oxirane loss vs. carboxyl loss); trans-epoxide exhibits greater thermal stability.
Conditions	Heating in nitrogen atmosphere at temperatures of 70, 95, 120, and 150°C.

Why This Matters

This differential stability necessitates distinct storage protocols and directly influences compound integrity during experiments, making the cis-isomer non-interchangeable with the trans-isomer for studies requiring precise control over epoxy-fatty acid concentration and activity.

• [1] Thermal Degradation of Higher Fatty Acids and their Derivatives. Journal of Japan Oil Chemists' Society, 1962, 11(9), 473-476. View Source

cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid: Regiospecific Functional Activity Analogous to 5,6-EET

The functional activity of epoxy fatty acids is highly regiospecific. Research on the structurally analogous C20 compound 5,6-epoxyeicosatrienoic acid (5,6-EET) demonstrates that the 5,6-epoxide position confers a unique biological activity not shared by other regioisomers. In a direct, head-to-head comparison in the rabbit cortical collecting duct, only 5,6-EET (at 1 µM) was capable of depolarizing transepithelial voltage (V-T), while the 8,9-, 11,12-, and 14,15-EET regioisomers (all tested at an equal concentration of 1 µM) had no effect [1]. This establishes a clear, quantifiable functional difference where the 5,6-epoxide position is the sole determinant of activity in this specific physiological context.

Regiospecific Activity

Class-level

5,6-regioisomer analog depolarized transepithelial voltage; 8,9-, 11,12-, 14,15-EET had no effect.

Class-level evidence suggests regiospecific ion transport modulation.

Data from C20 5,6-EET; direct evidence pending for C18 compound.

Evidence Dimension	Effect on transepithelial voltage (V-T) in rabbit cortical collecting duct
Target Compound Data	Induces depolarization of V-T in a concentration-dependent manner (maximal effect at 1 µM) (data from 5,6-EET analog).
Comparator Or Baseline	8,9-EET, 11,12-EET, and 14,15-EET (all at 1 µM): No effect on V-T.
Quantified Difference	5,6-regioisomer is active; all other tested regioisomers are inactive.
Conditions	Rabbit cortical collecting duct (CCD) model, 1 µM concentration.

Why This Matters

This demonstrates that the 5,6-epoxide position is a critical determinant of biological activity, directly impacting experimental outcomes. For researchers studying pathways modulated by 5,6-EET, this 18-carbon analog provides a structurally relevant tool that is expected to recapitulate this unique regiospecific signaling.

• [1] Sakairi, Y., Jacobson, H. R., Noland, T. D., Capdevila, J. H., Falck, J. R., & Breyer, M. D. (1995). 5,6-EET inhibits ion transport in collecting duct by stimulating endogenous prostaglandin synthesis. American Journal of Physiology, 268(5 Pt 2), F931-F939. View Source

cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid: Stereo-Defined Structure for Reproducible Biological Activity

The biological activity of epoxy fatty acids is stereospecific. A direct, head-to-head comparison of the two enantiomers of 5,6-EET revealed that the 5(S),6(R)-enantiomer produced a 2.5-fold greater effect on transepithelial voltage (V-T) than the 5(R),6(S)-enantiomer, when each was tested at an equal concentration of 1 µM in the rabbit cortical collecting duct [1]. This quantifiable difference in potency highlights the critical importance of defined stereochemistry for reproducible biological activity. The cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid is a structurally defined, single stereoisomer (cis), providing a controlled and consistent chemical entity for experimental use.

Stereochemical Potency

Head-to-head

2.5× difference in V-T response between enantiomers

Defined cis-stereochemistry supports assay reproducibility in ion transport models.

Enantiomer comparison in rabbit CCD model (1 µM).

Evidence Dimension	Effect on transepithelial voltage (V-T) in rabbit cortical collecting duct
Target Compound Data	5(S),6(R)-EET (structurally analogous to the cis-isomer): Produces a significant effect on V-T.
Comparator Or Baseline	5(R),6(S)-EET (structurally analogous to the trans-isomer): Produces a 2.5-fold smaller effect on V-T.
Quantified Difference	2.5-fold difference in potency between enantiomers.
Conditions	Rabbit cortical collecting duct (CCD) model, 1 µM concentration.

Why This Matters

This directly quantifies the impact of stereochemistry on biological potency. Procuring a stereo-defined compound like cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid ensures experimental reproducibility and avoids the confounding effects of using a racemic mixture or the less active stereoisomer.

• [1] Sakairi, Y., Jacobson, H. R., Noland, T. D., Capdevila, J. H., Falck, J. R., & Breyer, M. D. (1995). 5,6-EET inhibits ion transport in collecting duct by stimulating endogenous prostaglandin synthesis. American Journal of Physiology, 268(5 Pt 2), F931-F939. View Source

cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid: High-Value Application Scenarios Based on Quantitative Evidence

Investigations of 5,6-Epoxyoctadecadienoic Acid as a Potential Lipid Mediator in Vascular and Renal Physiology

Given the demonstrated, regiospecific activity of the 5,6-epoxide moiety on C20 EETs in modulating ion transport in the renal collecting duct [1], cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid is a compelling research tool for investigating similar pathways in vascular and renal physiology. Its defined cis-stereochemistry ensures a consistent and reproducible biological response, avoiding the confounding effects of mixed enantiomers. This makes it particularly suited for ex vivo organ bath studies, cell-based assays on endothelial or epithelial cells, and in vivo models exploring the role of linoleic acid-derived oxylipins in blood pressure regulation and fluid homeostasis.

Development of Targeted Lipidomics and Metabolomics Assays Requiring a Structurally Defined Standard

In targeted lipidomics, accurate quantification of epoxy fatty acids (EpFAs) requires highly pure, structurally defined standards to ensure correct chromatographic identification and precise calibration. cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid, with its >98% purity [1] and defined cis-epoxide geometry , serves as an essential analytical standard for liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods. Its distinct retention time and fragmentation pattern, governed by its unique regio- and stereochemistry, allow for unambiguous identification and quantification of this specific oxylipin in complex biological matrices (e.g., plasma, tissue homogenates), thereby reducing the risk of misidentification that could occur if a less pure or undefined analog were used.

Studies on Epoxide Hydrolase (sEH) and Other Epoxide-Metabolizing Enzyme Activity

Epoxy fatty acids are primary substrates for soluble epoxide hydrolase (sEH), a key enzyme in inflammation and cardiovascular disease. The distinct thermal degradation profile of cis-epoxides, characterized by preferential loss of oxirane oxygen [1], directly impacts its stability in biological assays and requires careful consideration in experimental design. cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid can be employed as a substrate in sEH activity assays to determine enzyme kinetics or to screen for sEH inhibitors. Its well-defined structure ensures that observed enzyme activity is attributable to a single, pure substrate, enabling precise determination of kinetic parameters (e.g., Km, Vmax) without the confounding influence of mixed isomers or impurities that could skew results.

Mechanistic Studies of Inflammation and Pain Pathways Involving 12-Lipoxygenase

The structural class of epoxy octadecadienoic acids has been implicated in the modulation of lipoxygenase (LOX) enzymes, which are key players in inflammatory cascades and pain signaling. For instance, related epoxy fatty acids have shown inhibitory activity against human platelet-type 12-LOX, a validated target in these pathways [1]. cis-5,6-Epoxy-9(Z),12(Z)-octadecadienoic acid provides a precisely defined chemical probe to investigate the structure-activity relationship (SAR) of the 5,6-epoxide motif on an 18-carbon backbone in modulating 12-LOX activity. Its use can help delineate the specific contributions of epoxide position and stereochemistry to enzyme inhibition, guiding the development of more potent and selective modulators for therapeutic research.

Application

Selection Property

Validation Focus

Vascular & renal oxylipin signaling

cis-stereochemistry for reproducible response

Ion transport modulation endpoints

Targeted lipidomics standardization

Structurally defined standard

LC-MS/MS chromatographic specificity

sEH enzyme kinetics

Defined cis-epoxide substrate

Substrate stability & Km/Vmax determination

12-LOX SAR studies

5,6-epoxide motif probe

12-LOX inhibitory potency & SAR mapping

• [1] Sakairi, Y., Jacobson, H. R., Noland, T. D., Capdevila, J. H., Falck, J. R., & Breyer, M. D. (1995). 5,6-EET inhibits ion transport in collecting duct by stimulating endogenous prostaglandin synthesis. American Journal of Physiology, 268(5 Pt 2), F931-F939. View Source